Cas no 1261901-46-5 (4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid)
1261901-46-5 structure
Product Name:4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid
CAS No:1261901-46-5
MF:C15H14FNO4S
MW:323.339366436005
MDL:MFCD18322963
CID:5177929
Update Time:2026-03-05
4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid
- 4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid
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- MDL: MFCD18322963
- Inchi: 1S/C15H14FNO4S/c1-17(2)22(20,21)12-5-3-4-10(8-12)11-6-7-13(15(18)19)14(16)9-11/h3-9H,1-2H3,(H,18,19)
- InChI Key: HEIOIANAULMYEW-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C2C=CC(C(=O)O)=C(C=2)F)C=1)(N(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 502
- XLogP3: 2.3
- Topological Polar Surface Area: 83.1
4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB330242-5 g |
4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95%; . |
1261901-46-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB330242-5g |
4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95%; . |
1261901-46-5 | 95% | 5g |
€1159.00 | 2025-03-19 |
4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
1261901-46-5 (4-[3-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid) Related Products
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- 1261941-80-3(3-(3-N,N-Dimethylsulfamoylphenyl)benzoic acid)
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